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Compound of Interest

Compound Name: Solvent Orange 62
Cat. No.: B15287730
Get Quote
\ J

This guide provides a comprehensive overview of the health and safety data for Solvent
Orange 62, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical suppliers.

Chemical Identification
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Identifier

Value

Product Name

Solvent Orange 62

CAS Number 52256-37-8[1][2][3][4][5]
C.l. No. 12714
EINECS No. 257-789-1

Molecular Formula

C16H13N504 or C32H23CrN1008

Molecular Weight

339.31 g/mol or 727.59 g/mol

Chemical Class

Metal Complex Solvent Dye

Synonyms

Bricosol Orange K2RV, Bright Orange 3RRG,
Complesol Orange 6209, Metaplex Orange R,
Orgalon Orange 209, Rathipon Orange R,
Rosafast Orange M2R, Savinyl Orange RLSE,
Valifast Orange 3209

Physical and Chemical Properties

Property Value

Appearance Reddish-orange to dark orange powder
Odor Odorless

Melting Point 169 °C or 220 °C

Decomposition Point

Above 280 °C

Water Solubility Insoluble
pH of 1% solution 8.10
Moisture Content <3.0%

Solubility Data
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Solvent Solubility (g/L)
Alcohol 100
1-methoxy-2-propanol 200
N-propanol 50
2-ethoxyethanol 300
Methyl Ethyl Ketone (MEK) 300 - 500
Ethyl Acetate 50
Toluene 50

Butyl Cellosolve 300
Acetone 150
Diacetone Alcohol > 400

Hazard Identification and Classification

Emergency Overview: Orange powder that is harmful if swallowed and may cause irritation to

the eyes, skin, and respiratory tract. Possible risks of irreversible effects.

GHS Classification: While a consensus GHS classification is not available across all sources, it
is considered hazardous by the OSHA Hazard Communication Standard (29 CFR 1910.1200).

Potential Health Effects:

o Eye Contact: May cause irritation and inflammation.

» Skin Contact: Prolonged or repeated contact may cause skin irritation. It may also cause an

allergic skin reaction.

 Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting,

and diarrhea.

 Inhalation: May cause irritation of the respiratory tract.
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Chronic Toxicity: May cause adverse effects on the bone marrow, blood-forming system, and
liver. Target Organs: Blood, Eyes, Respiratory system, Kidney, Liver, Lungs, Skin.

Toxicological Data

Endpoint Result Species

Acute Oral Toxicity (LD50) 8200 mg/kg Rat

Not classifiable as a human
) o carcinogen (IARC Group 3).
Carcinogenicity ] N/A
Not listed by ACGIH, NIOSH,

NTP, or OSHA.

Mutagenicity data has been
o reported, but specific details
Mutagenicity ) ) N/A
are not provided in the

reviewed datasheets.

Note: A significant portion of the mixture consists of ingredient(s) of unknown acute toxicity.

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints are not available in the reviewed
safety data sheets. The provided LD50 value is from a standard acute oral toxicity study in rats.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids. Get medical aid

immediately.

) Flush skin with plenty of soap and water. Get
Skin Contact ) o )
medical aid if irritation develops or persists.

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

Ingestion ) )
mouth to an unconscious person. Get medical
aid immediately.

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation

breathing is difficult, give oxygen. Get medical

aid immediately.

Handling and Personal Protection

Engineering Controls: Use process enclosures, local exhaust ventilation, or other engineering
controls to manage airborne levels. An eyewash facility and a safety shower should be
available.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.

Body Protection: Wear appropriate protective clothing to minimize contact with skin.

Respiratory Protection: Wear an approved respirator when necessary, especially if exposure
limits are exceeded or irritation is experienced.

Handling Procedures:
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Wash thoroughly after handling.

Remove contaminated clothing and wash before reuse.

Use with adequate ventilation.

Minimize dust generation and accumulation.

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.
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Safe Handling Workflow
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Solvent Orange 62
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Personal Protective Equipment and Safe Handling Workflow.
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Stability and Reactivity

Parameter Description

) B Stable under normal temperatures and
Chemical Stability
pressures.

Incompatible materials, excess heat, strong

Conditions to Avoid oxidants, extremes of temperature, and direct
sunlight.
Incompatible Materials Strong oxidizing agents, strong reducing agents.

N Irritating and toxic fumes and gases, including
Hazardous Decomposition Products ) ) i
carbon oxides and nitrogen oxides (NOXx).

Hazardous Polymerization Will not occur.

Accidental Release Measures

Personal Precautions:

e Ensure adequate ventilation.

o Use personal protective equipment as required.

e Avoid creating dust.

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

Methods for Cleaning Up:

e Vacuum or sweep up material and place it into a suitable disposal container.
o Cover powder spill with a plastic sheet or tarp to minimize spreading.

o Clean the contaminated surface thoroughly.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill of Solvent Orange 62 Occurs
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Clean up Spill

Cleanup Il’rocedure
|
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v
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Spill Response Complete

Click to download full resolution via product page

Workflow for Responding to a Spill of Solvent Orange 62.
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Storage and Disposal

Storage:

o Preserve in tight and light-resistant containers.
o Store in a cool, dry, well-ventilated place.

o Keep containers tightly closed.

Disposal:

» Disposal should be in accordance with applicable regional, national, and local laws and
regulations.

o Waste generators must consult state and local hazardous waste regulations to ensure
complete and accurate classification.

Ecological Information

Ecotoxicity: May cause long-lasting harmful effects to aquatic life. 100% of the mixture consists
of components of unknown hazards to the aquatic environment. LC50 (Fish): 1150 mg/L (Note:
This value is from one source, while others state ecotoxicity is unknown). Persistence and
Degradability: No information available. Bioaccumulation: No information available. Mobility: No
information available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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